molecular formula Zn B083180 Zinc-65 CAS No. 13982-39-3

Zinc-65

Cat. No.: B083180
CAS No.: 13982-39-3
M. Wt: 64.929241 g/mol
InChI Key: HCHKCACWOHOZIP-IGMARMGPSA-N
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Description

Zinc-65, is a radioactive isotope of zinc with a mass number of 65. It contains 30 protons and 35 neutrons in its nucleus. This isotope is notable for its use in various scientific and industrial applications due to its radioactive properties. It has a half-life of approximately 244 days and decays by positron emission to copper-65 .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zinc-65, can be produced through neutron activation of zinc-64 in a nuclear reactor. The reaction involves bombarding zinc-64 with neutrons, resulting in the formation of this compound. The reaction can be represented as:

64Zn(n,γ)65Zn^{64}Zn(n,\gamma)^{65}Zn 64Zn(n,γ)65Zn

This process requires a controlled environment with a neutron source, typically a nuclear reactor, and precise monitoring of reaction conditions to ensure the desired isotope is produced .

Industrial Production Methods

Industrial production of zinc, isotope of mass 65, involves the use of high-flux nuclear reactors where zinc-64 targets are irradiated with neutrons. The irradiated targets are then processed to separate this compound from other isotopes and impurities. This separation is typically achieved through chemical methods such as solvent extraction or ion exchange chromatography .

Chemical Reactions Analysis

Types of Reactions

Zinc-65, primarily undergoes radioactive decay rather than chemical reactions. it can participate in typical zinc chemistry, including:

    Oxidation: Zinc can be oxidized to form zinc oxide.

    Reduction: Zinc ions can be reduced to metallic zinc.

    Substitution: Zinc can participate in substitution reactions, replacing other metals in compounds.

Common Reagents and Conditions

    Oxidation: Oxygen or air at elevated temperatures.

    Reduction: Reducing agents such as hydrogen gas or carbon monoxide.

    Substitution: Various ligands and solvents depending on the specific reaction.

Major Products

Scientific Research Applications

Zinc-65, has numerous applications in scientific research:

Mechanism of Action

The primary mechanism of action for zinc, isotope of mass 65, is its radioactive decay. It decays by positron emission, converting a proton into a neutron and emitting a positron and a neutrino. This decay process can be used to trace the movement and interaction of zinc in various systems. The molecular targets and pathways involved depend on the specific application, such as metabolic pathways in biological systems or reaction mechanisms in chemical processes .

Comparison with Similar Compounds

Zinc-65, can be compared with other zinc isotopes such as zinc-64, zinc-66, zinc-67, and zinc-68. The primary differences lie in their nuclear properties and stability:

    Zinc-64: Stable isotope, most abundant in nature.

    Zinc-66: Stable isotope, second most abundant.

    Zinc-67: Stable isotope, used in nuclear magnetic resonance studies.

    Zinc-68: Stable isotope, used in various industrial applications.

This compound, is unique due to its radioactive nature, making it valuable for tracer studies and research applications that require a radioactive isotope .

Properties

CAS No.

13982-39-3

Molecular Formula

Zn

Molecular Weight

64.929241 g/mol

IUPAC Name

zinc-65

InChI

InChI=1S/Zn/i1+0

InChI Key

HCHKCACWOHOZIP-IGMARMGPSA-N

SMILES

[Zn]

Isomeric SMILES

[65Zn]

Canonical SMILES

[Zn]

Key on ui other cas no.

13982-39-3

Synonyms

65Zn radioisotope
Zinc-65
Zn-65 radioisotope

Origin of Product

United States

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